N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C22H22N2O6
• Molecular Weight: 410.4 g/mol
• IUPAC Name: N-[2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H22N2O6/c1-13-10-15(7-8-16(13)24-22(26)17-6-5-9-30-17)23-21(25)14-11-18(27-2)20(29-4)19(12-14)28-3/h5-12H,1-4H3,(H,23,25)(H,24,26)
• InChI Key: KMPLURPFZSZXFI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC)NC(=O)C3=CC=CO3

Description

N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancers and autoimmune diseases.

Mechanism of Action

N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide works by inhibiting the activity of the Bruton's tyrosine kinase (BTK) enzyme, which plays a key role in the signaling pathways that regulate immune cell function and survival. By inhibiting BTK, N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide can prevent the proliferation and survival of cancer cells, as well as reduce inflammation in autoimmune diseases.
Biochemical and Physiological Effects
In preclinical studies, N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide has been shown to induce apoptosis (cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation in autoimmune diseases. It has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide is that it has shown efficacy in preclinical models of various types of cancers and autoimmune diseases, making it a versatile compound for researchers. However, one limitation is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.

Future Directions

There are several potential future directions for research on N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide. One area of interest is in combination therapies, where N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide could be used in combination with other drugs to enhance its efficacy. Another area of interest is in understanding the mechanisms of resistance to N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide, which could lead to the development of strategies to overcome resistance. Finally, clinical trials will be needed to determine the safety and efficacy of N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide in humans, which could pave the way for its use as a therapeutic agent.

Synthesis Methods

N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide can be synthesized using a multi-step process that involves the reaction of 2-methyl-4-nitroaniline with 3,4,5-trimethoxybenzoyl chloride to form the corresponding amide. The amide is then subjected to a reductive amination reaction with furfurylamine to yield N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide.

Scientific Research Applications

N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-2-furamide has been extensively studied in preclinical models for its potential use in the treatment of various types of cancers, including lymphoma, leukemia, and multiple myeloma. It has also shown promise as a treatment for autoimmune diseases such as rheumatoid arthritis and lupus.